Cas no 1219803-77-6 ((±)-Epinephrine-2,5,6,a,b,b-d6)

(±)-Epinephrine-2,5,6,a,b,b-d6 structure
1219803-77-6 structure
Product Name:(±)-Epinephrine-2,5,6,a,b,b-d6
CAS No:1219803-77-6
MF:C9H13NO3
MW:189.241392850876
CID:1004023
PubChem ID:49849558
Update Time:2025-04-20

(±)-Epinephrine-2,5,6,a,b,b-d6 Chemical and Physical Properties

Names and Identifiers

    • 3,4,6-trideuterio-5-[1,2,2-trideuterio-1-hydroxy-2-(methylamino)ethyl]benzene-1,2-diol
    • [2H6]-Adrenaline, (+-)-Epinephrine-2,5,6,a,ss,ss-d6
    • (+/-)-epinephrine-2,5,6,alpha,beta,beta-d6
    • 4-[1-hydroxy-2-(methylamino)(1,2,2-?H?)ethyl](?H?)benzene-1,2-diol
    • (+/-)-Epinephrine-2,5,6,a,b,b-d6
    • F90843
    • DTXSID00678682
    • 1219803-77-6
    • (A+/-)-Epinephrine-D6
    • (+/-)-EPINEPHRINE-D6
    • (±)-Epinephrine-2,5,6,a,b,b-d6
    • Inchi: 1S/C9H13NO3/c1-10-5-9(13)6-2-3-7(11)8(12)4-6/h2-4,9-13H,5H2,1H3/i2D,3D,4D,5D2,9D
    • InChI Key: UCTWMZQNUQWSLP-JQAOAMCHSA-N
    • SMILES: OC([2H])(C([2H])([2H])NC)C1C([2H])=C([2H])C(=C(C=1[2H])O)O

Computed Properties

  • Exact Mass: 189.127203752g/mol
  • Monoisotopic Mass: 189.127203752g/mol
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 72.7Ų

(±)-Epinephrine-2,5,6,a,b,b-d6 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E588586-5mg
(±)-Epinephrine-2,5,6,a,b,b-d6
1219803-77-6
5mg
$ 265.00 2023-09-07
TRC
E588586-10mg
(±)-Epinephrine-2,5,6,a,b,b-d6
1219803-77-6
10mg
$ 437.00 2023-09-07
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
E-077-1ML
(±)-Epinephrine-2,5,6,a,b,b-d6
1219803-77-6
1ml
¥2717.58 2023-05-01
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
E-077-1ML
(±)-Epinephrine-2,5,6,a,b,b-d6
1219803-77-6
1ml
¥2826.29 2023-11-01
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
E-077-1ML
1219803-77-6
1ML
¥2717.58 2023-01-17
A2B Chem LLC
AY10508-5mg
(+/-)-Epinephrine-2,5,6,α,β,β-d6
1219803-77-6
5mg
$368.00 2024-04-20
A2B Chem LLC
AY10508-10mg
(+/-)-Epinephrine-2,5,6,α,β,β-d6
1219803-77-6
10mg
$515.00 2024-04-20
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk